molecular formula C15H13ClO2 B8576419 Methyl 4'-chloro-2-methyl[1,1'-biphenyl]-4-carboxylate CAS No. 632366-00-8

Methyl 4'-chloro-2-methyl[1,1'-biphenyl]-4-carboxylate

Cat. No. B8576419
CAS RN: 632366-00-8
M. Wt: 260.71 g/mol
InChI Key: KFEQRLJBEMQBGS-UHFFFAOYSA-N
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Description

Methyl 4'-chloro-2-methyl[1,1'-biphenyl]-4-carboxylate is a useful research compound. Its molecular formula is C15H13ClO2 and its molecular weight is 260.71 g/mol. The purity is usually 95%.
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properties

CAS RN

632366-00-8

Molecular Formula

C15H13ClO2

Molecular Weight

260.71 g/mol

IUPAC Name

methyl 4-(4-chlorophenyl)-3-methylbenzoate

InChI

InChI=1S/C15H13ClO2/c1-10-9-12(15(17)18-2)5-8-14(10)11-3-6-13(16)7-4-11/h3-9H,1-2H3

InChI Key

KFEQRLJBEMQBGS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)OC)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 250 mg (1.09 mmol) of 4-bromo-3-methyl-benzoic acid methyl ester, 204 mg (1.31 mmol) of 4-chlorophenylboronic acid, 1.06 g (3.27 mmol) of cesium carbonate (Cs2CO3) and PdCl2(dppf) catalyst (5 mol %) was flushed with argon. To this mixture was added 3 mL of 1,4-dioxane and the reaction mixture was heated to 80° C. overnight. The mixture was then cooled to rt, and filtered through a pad of Celite while rinsing the pad with ethyl acetate. The filtrate was washed with brine, dried over sodium sulfate and concentrated to give a residue which was chromatographed on silica gel (5% ethyl acetate in hexane) to afford 191 mg (67%) of desired 4′-chloro-2-methyl-biphenyl-4-carboxylic acid methyl ester, as an oil as indicated by 1H NMR; LC-MS calcd for C15H13ClO2 [M++H]+: 261.07, found: 261.1.
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
204 mg
Type
reactant
Reaction Step One
Quantity
1.06 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

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